Cas no 58024-22-9 (Aceticacid, 2-(nitrosothio)-)

• Product Name: Aceticacid, 2-(nitrosothio)-
• CAS No: 58024-22-9
• MF: C₂H₃NO₃S
• MW: 121.115119218826
• CID: 386331
• PubChem ID: 187921
• Update Time: 2025-04-19

Aceticacid, 2-(nitrosothio)- Chemical and Physical Properties

Names and Identifiers

• Aceticacid, 2-(nitrosothio)-
• 2-Nitrososulfanylacetic acid
• DTXSID00206747
• 58024-22-9
• AKOS006379765
• SCHEMBL12813437
• S-nitrosomercaptoacetic acid

• Inchi： 1S/C2H3NO3S/c4-2(5)1-7-3-6/h1H2,(H,4,5)
• InChI Key： GWLFFJKFPZWJKP-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)N=O

Computed Properties

• Exact Mass: 120.98339
• Monoisotopic Mass: 120.983
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 83
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 92Ų

Experimental Properties

• Density: 1.6
• Boiling Point: 276.3°Cat760mmHg
• Flash Point: 120.9°C
• Refractive Index: 1.583
• PSA: 66.73

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic nitroso compounds Organic S-nitroso compounds